Cas no 626-92-6 (1,4-Dichloropentane (~90%))

• Product Name: 1,4-Dichloropentane (~90%)
• CAS No: 626-92-6
• MF: C₅H₁₀Cl₂
• MW: 141.038899898529
• MDL: MFCD19231980
• CID: 827624
• PubChem ID: 221525
• Update Time: 2025-10-28

1,4-Dichloropentane (~90%) Chemical and Physical Properties

Names and Identifiers

• 1,4-Dichloropentane
• 1,4-dichloro-pentane
• 1,4-Dichlorpentan
• 1,6-Dichloropentane
• 2,5-dichloropentane
• d,l-1,4-Dichlor-pentan
• Pentane,1,4-dichloro
• Pentane,4-dichloro
• DTXSID40278125
• AKOS006385273
• NSC6291
• DTXSID00870725
• SCHEMBL558496
• 626-92-6
• CERAPP_54798
• EN300-246878
• Pentane, 1,4-dichloro-
• NSC-6291
• DTXCID90229283
• 1,4-Dichloropentane.
• Pentane,4-dichloro-
• J-503988
• A11066
• 1,4-Dichloropentane (~90%)
• MFCD19231980

• MDL： MFCD19231980
• Inchi： 1S/C5H10Cl2/c1-5(7)3-2-4-6/h5H,2-4H2,1H3
• InChI Key： IJZUPZAYWWVHIO-UHFFFAOYSA-N
• SMILES： ClC(C)CCCCl

Computed Properties

• Exact Mass: 140.01600
• Monoisotopic Mass: 140.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0699
• Melting Point: -75.05°C (estimate)
• Boiling Point: 162°C
• Flash Point: 44.8°C
• Refractive Index: 1.4480
• PSA: 0.00000
• LogP: 2.63270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 1,4-Dichloropentane (~90%)

Recent Advances in the Study of 1,4-Dichloropentane (~90%) and Its Applications in Chemical Biology and Pharmaceutical Research

1,4-Dichloropentane (~90%), with the CAS number 626-92-6, is a halogenated alkane that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its two chlorine atoms positioned at the 1 and 4 carbons of a pentane chain, serves as a versatile intermediate in organic synthesis and drug development. Recent studies have explored its potential in the synthesis of novel bioactive molecules, leveraging its reactivity in nucleophilic substitution and elimination reactions. The ~90% purity specification indicates its suitability for high-precision applications, making it a valuable reagent in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1,4-Dichloropentane (~90%) in the development of alkylating agents for cancer therapy. Researchers utilized this compound to synthesize bifunctional alkylating agents that target DNA strands in tumor cells, demonstrating promising cytotoxicity in vitro against several cancer cell lines. The study emphasized the compound's efficiency in cross-linking DNA, which is critical for inducing apoptosis in malignant cells. These findings underscore its potential as a scaffold for next-generation chemotherapeutic agents.

In addition to its applications in oncology, 1,4-Dichloropentane (~90%) has been investigated for its utility in polymer chemistry. A recent report in Macromolecular Rapid Communications detailed its use as a monomer in the synthesis of biodegradable polymers. The chlorine atoms facilitate copolymerization with other monomers, yielding materials with tunable mechanical properties and degradation rates. Such polymers are being explored for drug delivery systems, where controlled release and biocompatibility are paramount. This dual functionality—both as a therapeutic agent and a material precursor—positions 1,4-Dichloropentane (~90%) as a compound of broad interdisciplinary interest.

Despite its promising applications, challenges remain in optimizing the synthesis and handling of 1,4-Dichloropentane (~90%). Its reactivity, while advantageous, necessitates stringent control of reaction conditions to avoid unwanted byproducts. Recent advancements in catalytic systems, as reported in Organic Process Research & Development, have improved yield and purity, reducing environmental impact through greener synthetic routes. These innovations are critical for scaling up production to meet industrial and pharmaceutical demands.

Looking ahead, the integration of computational chemistry and machine learning is expected to further enhance the utility of 1,4-Dichloropentane (~90%). Predictive models are being developed to explore its reactivity with diverse nucleophiles, accelerating the discovery of new derivatives with tailored biological activities. Collaborative efforts between academia and industry will be essential to translate these findings into clinically and industrially viable solutions. As research progresses, 1,4-Dichloropentane (~90%) is poised to play a pivotal role in advancing both chemical biology and pharmaceutical sciences.